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Compound of Interest

Compound Name: Lanatoside C

Cat. No.: B1674451

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of molecular docking studies
involving the cardiac glycoside Lanatoside C and its interactions with various protein targets
implicated in cancer and other diseases. This document includes a summary of quantitative
binding data, detailed experimental protocols for in silico analysis, and visualizations of relevant
signaling pathways and experimental workflows.

Data Presentation: Lanatoside C Binding Affinities

Molecular docking simulations have been employed to elucidate the binding interactions
between Lanatoside C and several key protein targets. The following table summarizes the
reported binding affinities and scores.

Docking Score

Target Protein (kcalimol) Scoring Method Reference
STAT3 -10.1 Binding Affinity [1]
AKT High LibDock Score LibDock [2]
PI3K High LibDock Score LibDock [2]
mTOR High LibDock Score* LibDock [2]
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*Specific numerical values for the LibDock scores were not provided in the cited literature;
however, the studies reported that Lanatoside C bound to these therapeutic proteins with the
highest LibDock scores among the compounds tested.[2]

Signaling Pathways Modulated by Lanatoside C

Lanatoside C has been shown to modulate several critical signaling pathways involved in cell
growth, proliferation, and survival.[3][4] Understanding these pathways is crucial for elucidating
its mechanism of action as a potential therapeutic agent.
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PISK/AKT/mTOR signaling pathway and inhibition by Lanatoside C.
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JAK/STAT signaling pathway and inhibition of STAT3 by Lanatoside C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Studies with Lanatoside C]. BenchChem, [2025]. [Online PDF]. Available at:
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c-and-target-proteins]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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